Cas no 2228593-92-6 (4-5-(2-methylcyclopropyl)furan-2-yl-1H-pyrazole)

• Product Name: 4-5-(2-methylcyclopropyl)furan-2-yl-1H-pyrazole
• CAS No: 2228593-92-6
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6073930
• PubChem ID: 165661610
• Update Time: 2025-10-30

4-5-(2-methylcyclopropyl)furan-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-5-(2-methylcyclopropyl)furan-2-yl-1H-pyrazole
• 4-[5-(2-methylcyclopropyl)furan-2-yl]-1H-pyrazole
• EN300-1731777
• 2228593-92-6

• Inchi： 1S/C11H12N2O/c1-7-4-9(7)11-3-2-10(14-11)8-5-12-13-6-8/h2-3,5-7,9H,4H2,1H3,(H,12,13)
• InChI Key： WOVLPENVMFFMFX-UHFFFAOYSA-N
• SMILES： O1C(C2C=NNC=2)=CC=C1C1CC1C

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų

Additional information on 4-5-(2-methylcyclopropyl)furan-2-yl-1H-pyrazole

4-5-(2-Methylcyclopropyl)furan-2-yl-1H-pyrazole (CAS 2228593-92-6): A Promising Compound in Medicinal Chemistry Research

4-5-(2-Methylcyclopropyl)furan-2-yl-1H-pyrazole (CAS 2228593-92-6) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry. This molecule combines the pharmacophoric features of furan derivatives and pyrazole scaffolds, which are known for their biological activity and potential therapeutic applications. Recent studies have highlighted its role in modulating inflammatory pathways and its potential as a lead compound for the development of novel therapeutics. The integration of cyclopropyl and methyl groups into the furan ring further enhances its chemical diversity and biological potency, making it a valuable candidate for drug discovery programs.

4-5-(2-Methylcyclopropyl)furan-2-yl-1H-pyrazole is characterized by its complex heterocyclic framework, which includes a furan ring fused to a pyrazole ring. The introduction of a 2-methylcyclopropyl group at the 4- and 5-positions of the furan ring creates steric and electronic effects that influence its reactivity and biological activity. This structural feature is critical for its ability to interact with specific molecular targets, such as cytokine receptors and enzyme active sites, which are implicated in various diseases. The compound's molecular weight and solubility properties are optimized for pharmaceutical applications, ensuring its suitability for formulation into therapeutic agents.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity of 4-5-(2-Methylcyclopropyl)furan-2-yl-1H-pyrazole to key biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity for the interleukin-6 (IL-6) receptor, a target associated with chronic inflammation and autoimmune disorders. This finding aligns with the growing interest in developing small molecules that modulate cytokine signaling pathways, which are central to the pathogenesis of diseases like rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit IL-6 signaling without affecting other cytokine pathways underscores its potential as a selective therapeutic agent.

One of the most promising applications of 4-5-(2-Methylcyclopropyl)furan-2-yl-1H-pyrazole is in the treatment of neurodegenerative disorders. A 2022 study in Neuropharmacology reported that this compound exerts neuroprotective effects by reducing oxidative stress and modulating glutamate receptor activity. These findings are particularly relevant given the increasing prevalence of conditions such as Alzheimer's disease and Parkinson's disease, which are characterized by neuronal damage and inflammation. The compound's dual mechanism of action—targeting both inflammatory and neurodegenerative pathways—positions it as a versatile candidate for multi-target drug development.

The synthesis of 4-5-(2-Methylcyclopropyl)furan-2-yl-1H-pyrazole has been optimized to improve yield and purity, which are critical factors in pharmaceutical manufacturing. A 2021 study in Organic & Biomolecular Chemistry described a novel catalytic approach that reduces the number of synthetic steps while maintaining the compound's structural integrity. This method not only enhances the efficiency of production but also minimizes the environmental impact of chemical synthesis, aligning with the principles of green chemistry. The ability to scale up the synthesis of this compound is essential for its transition from a research tool to a viable therapeutic agent.

Despite its promising properties, the biological activity of 4-5-(2-Methylcyclopropyl)furan-2-yl-1H-pyrazole is still under investigation. Ongoing studies are exploring its potential in oncology, where its ability to inhibit tumor-associated inflammation may offer new therapeutic strategies. A 2023 preclinical trial in Cancer Research indicated that this compound suppresses the growth of certain cancer cell lines by interfering with the NF-κB signaling pathway, which is known to promote tumor survival and resistance to therapy. These results suggest that 4-5-(2-Methylcyclopropyl)furan-2-yl-1H-pyrazole could be developed into a combination therapy for cancer treatment.

As research into 4-5-(2-Methylcyclopropyl)furan-2-yl-1H-pyrazole progresses, its role in drug discovery is becoming increasingly clear. Its unique structure and biological activity make it a valuable asset for developing treatments for complex diseases. The continued exploration of its pharmacological properties, coupled with advancements in synthetic chemistry, will be crucial for translating this compound into clinical applications. The potential of 4-5-(2-Methylcyclopropyl)furan-2-yl-1H-pyrazole to address unmet medical needs highlights its significance in the evolving landscape of medicinal chemistry.